Cas no 1227958-34-0 (2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone)

2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone structure
1227958-34-0 structure
Product Name:2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone
CAS No:1227958-34-0
MF:C7H10ClN3O
MW:187.626800060272
CID:1035848
PubChem ID:71299185
Update Time:2025-09-26

2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone
    • 2-Chloro-1-(2-isopropyl-2H-[1,2,4]triazol-3-yl)-ethanone
    • 2-chloro-1-(2-isopropyl-1,2,4-triazol-3-yl)ethanone
    • AK118799
    • AM80951
    • FT-0686298
    • KB-229293
    • QC-773
    • WTI-11791
    • SCHEMBL1485108
    • 2-chloro-1-(2-propan-2-yl-1,2,4-triazol-3-yl)ethanone
    • 2-Chloro-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one
    • Ethanone, 2-chloro-1-[1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]-
    • H11078
    • DTXSID20744297
    • AKOS016000468
    • CS-0338500
    • 2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethan-1-one
    • 1227958-34-0
    • YCAHYQDYDBCHBX-UHFFFAOYSA-N
    • DB-355495
    • MDL: MFCD22199271
    • Inchi: 1S/C7H10ClN3O/c1-5(2)11-7(6(12)3-8)9-4-10-11/h4-5H,3H2,1-2H3
    • InChI Key: YCAHYQDYDBCHBX-UHFFFAOYSA-N
    • SMILES: ClCC(C1=NC=NN1C(C)C)=O

Computed Properties

  • Exact Mass: 187.0512396g/mol
  • Monoisotopic Mass: 187.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),

2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone Pricemore >>

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